Cas no 22282-69-5 (2-Fluoropyridin-4-ol)

• Product Name: 2-Fluoropyridin-4-ol
• CAS No: 22282-69-5
• MF: C₅H₄FNO
• MW: 113.089764595032
• MDL: MFCD04114159
• CID: 52024
• PubChem ID: 2762834
• Update Time: 2025-06-10

2-Fluoropyridin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2-Fluoropyridin-4-ol
• 2-Fluoro-4-Hydroxypyridine
• 2-fluoro-1H-pyridin-4-one
• 2-Fluoro-pyridin-4-ol
• 2-Fluor-4-hydroxy-pyridin
• 2-FLUORO-4-PYRIDINOL
• 4-Pyridinol,2-fluoro

• MDL： MFCD04114159
• Inchi： 1S/C5H4FNO/c6-5-3-4(8)1-2-7-5/h1-3H,(H,7,8)
• InChI Key： BRLSDLHMGRDAPF-UHFFFAOYSA-N
• SMILES： FC1=CC(C=CN1)=O

Computed Properties

• Exact Mass: 113.02800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0

Experimental Properties

• Melting Point: 146-149℃
• Boiling Point: 175.8℃ at 760 mmHg
• PSA: 33.12000
• LogP: 0.92630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2-Fluoropyridin-4-ol

2-Fluoropyridin-4-ol (CAS No. 22282-69-5): A Versatile Building Block in Pharmaceutical and Chemical Synthesis

2-Fluoropyridin-4-ol (CAS No. 22282-69-5) is a valuable compound in the field of pharmaceutical and chemical synthesis. This compound, also known as 4-hydroxy-2-fluoropyridine, is a key intermediate in the development of various medicinal products and chemical processes. Its unique structure, featuring a fluorine atom and a hydroxyl group on a pyridine ring, makes it an attractive building block for researchers and chemists working in drug discovery and organic synthesis.

The chemical structure of 2-Fluoropyridin-4-ol consists of a six-membered pyridine ring with a fluorine atom at the 2-position and a hydroxyl group at the 4-position. This arrangement provides several advantages in synthetic chemistry, including enhanced reactivity and selectivity in various reactions. The presence of the fluorine atom can influence the electronic properties of the molecule, making it useful in the design of drugs with specific biological activities.

Recent research has highlighted the importance of 2-Fluoropyridin-4-ol in the development of novel pharmaceuticals. For instance, studies have shown that this compound can be used as a precursor to synthesize inhibitors of specific enzymes involved in various diseases, such as cancer and neurodegenerative disorders. The ability to fine-tune the properties of these inhibitors through structural modifications of 2-Fluoropyridin-4-ol has opened new avenues for drug discovery.

In addition to its role in drug development, 2-Fluoropyridin-4-ol has found applications in other areas of chemistry. It is used as a ligand in transition metal-catalyzed reactions, where its unique electronic properties can enhance catalytic activity and selectivity. This versatility has made it a popular choice for researchers exploring new catalytic systems and reaction pathways.

The synthesis of 2-Fluoropyridin-4-ol can be achieved through several methods, each with its own advantages and limitations. One common approach involves the reaction of 4-hydroxypyridine with fluorinating agents such as diethylaminosulfur trifluoride (DAST) or Selectfluor. These methods provide high yields and good selectivity, making them suitable for large-scale production. Another method involves the direct fluorination of 4-hydroxypyridine using electrochemical techniques, which can offer improved environmental sustainability by reducing waste generation.

The physical properties of 2-Fluoropyridin-4-ol are also noteworthy. It is a solid at room temperature with a melting point ranging from 105 to 107°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), which facilitates its use in various synthetic protocols. Its stability under standard laboratory conditions makes it easy to handle and store.

Safety considerations are an important aspect when working with 2-Fluoropyridin-4-ol. While it is not classified as a hazardous material, proper handling procedures should be followed to ensure safety. This includes using appropriate personal protective equipment (PPE) such as gloves and safety goggles, as well as working in well-ventilated areas to minimize exposure to vapors.

In conclusion, 2-Fluoropyridin-4-ol (CAS No. 22282-69-5) is a versatile compound with significant potential in pharmaceutical and chemical research. Its unique structure and reactivity make it an essential building block for the development of novel drugs and catalytic systems. As research continues to uncover new applications for this compound, its importance in the scientific community is likely to grow further.